Cas no 362600-09-7 (1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-)
![1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)- structure](https://www.kuujia.com/scimg/cas/362600-09-7x500.png)
362600-09-7 structure
Product name:1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-
1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)-
- 1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-,(1S)-(9CI)
- (S)-1-((3S,4R)-4-Hydroxypyrrolidin-3-yl)ethane-1,2-diol
- 362600-09-7
- AKOS006358317
-
- Inchi: InChI=1S/C6H13NO3/c8-3-6(10)4-1-7-2-5(4)9/h4-10H,1-3H2
- InChI Key: KIVMAVVILWSSFZ-UHFFFAOYSA-N
- SMILES: OCC(C1CNCC1O)O
Computed Properties
- Exact Mass: 147.08954328g/mol
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7Ų
- XLogP3: -1.5
1,2-Ethanediol,1-[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, (1S)- Related Literature
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Qikai Li,Yanlin Song,Lei Jiang Soft Matter, 2010,6, 2470-2474
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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